Cas no 96573-37-4 (Benzaldehyde, 2,4,6-trihydroxy-3-methyl-5-(1-oxopropyl)-)
96573-37-4 structure
Product Name:Benzaldehyde, 2,4,6-trihydroxy-3-methyl-5-(1-oxopropyl)-
CAS No:96573-37-4
MF:C11H12O5
MW:224.209983825684
CID:751385
PubChem ID:11622690
Update Time:2025-04-19
Benzaldehyde, 2,4,6-trihydroxy-3-methyl-5-(1-oxopropyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde, 2,4,6-trihydroxy-3-methyl-5-(1-oxopropyl)-
- 2,4,6-trihydroxy-3-methyl-5-propanoylbenzaldehyde
- CHEMBL224944
- 2,4,6-trihydroxy-3-methyl-5-propanoyl-benzaldehyde
- 96573-37-4
- DTXSID00469597
- 2,4,6-trihydroxy-3-methyl-5-(1-oxopropyl)benzaldehyde
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- Inchi: 1S/C11H12O5/c1-3-7(13)8-10(15)5(2)9(14)6(4-12)11(8)16/h4,14-16H,3H2,1-2H3
- InChI Key: MMQZHVUMLYIZRL-UHFFFAOYSA-N
- SMILES: OC1C(C)=C(C(C=O)=C(C=1C(CC)=O)O)O
Computed Properties
- Exact Mass: 224.06847348g/mol
- Monoisotopic Mass: 224.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 94.8Ų
Benzaldehyde, 2,4,6-trihydroxy-3-methyl-5-(1-oxopropyl)- Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
96573-37-4 (Benzaldehyde, 2,4,6-trihydroxy-3-methyl-5-(1-oxopropyl)-) Related Products
- 2295-58-1(Flopropione)
- 2887-61-8(2'-Hydroxybutyrophenone)
- 610-99-1(2'-Hydroxypropiophenone)
- 4390-92-5(1-(2,4-Dihydroxyphenyl)butan-1-one)
- 3516-95-8(2’-Hydroxy-3-phenylpropiophenone)
- 89-84-9(2',4'-Dihydroxyacetophenone)
- 699-83-2(2',6'-Dihydroxyacetophenone)
- 5792-36-9(2',4'-Dihydroxypropiophenone)
- 3144-54-5(1-(2,4-Dihydroxyphenyl)-1-hexanone)
- 480-66-0(Phloracetophenone)
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